2-(1H-benzimidazol-2-yl)-3-[3-methyl-4-(1-pyrrolidinyl)phenyl]acrylonitrile

• IUPAC Name: (E)-2-(1H-benzimidazol-2-yl)-3-(3-methyl-4-pyrrolidin-1-ylphenyl)prop-2-enenitrile
• InChI: InChI=1S/C21H20N4/c1-15-12-16(8-9-20(15)25-10-4-5-11-25)13-17(14-22)21-23-18-6-2-3-7-19(18)24-21/h2-3,6-9,12-13H,4-5,10-11H2,1H3,(H,23,24)/b17-13+
• InChI Key: PPXUTEZKQSSKGP-GHRIWEEISA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C=C(C#N)C2=NC3=CC=CC=C3N2)N4CCCC4
• Isomeric SMILES: CC1=C(C=CC(=C1)/C=C(\C#N)/C2=NC3=CC=CC=C3N2)N4CCCC4
• Molecular Formula: C21H20N4
• Molecular Weight: 328.4 g/mol

Description

2-(1H-benzimidazol-2-yl)-3-[3-methyl-4-(1-pyrrolidinyl)phenyl]acrylonitrile is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(1H-benzimidazol-2-yl)-3-[3-methyl-4-(1-pyrrolidinyl)phenyl]acrylonitrile is not fully understood. However, studies suggest that it may inhibit the activity of certain enzymes and signaling pathways involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 2-(1H-benzimidazol-2-yl)-3-[3-methyl-4-(1-pyrrolidinyl)phenyl]acrylonitrile can induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and reduce fibrosis in certain tissues. It has also been shown to enhance plant growth and protect against pests.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1H-benzimidazol-2-yl)-3-[3-methyl-4-(1-pyrrolidinyl)phenyl]acrylonitrile in lab experiments is its potential as a multi-functional compound with applications in various fields. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in specific applications.

Future Directions

For research on 2-(1H-benzimidazol-2-yl)-3-[3-methyl-4-(1-pyrrolidinyl)phenyl]acrylonitrile include further studies on its mechanism of action, optimization of its use in specific applications, and development of novel derivatives with improved properties. It may also be worthwhile to investigate its potential as a drug delivery agent or as a component in novel materials.

Scientific Research Applications

2-(1H-benzimidazol-2-yl)-3-[3-methyl-4-(1-pyrrolidinyl)phenyl]acrylonitrile has been studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, this compound has been investigated for its anti-cancer properties, specifically its ability to inhibit the growth of cancer cells. It has also been studied for its potential as an anti-inflammatory and anti-fibrotic agent. In agriculture, this compound has been evaluated for its ability to enhance plant growth and protect against pests. In materials science, it has been explored for its potential as a precursor for the synthesis of novel materials.